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Compound of Interest

Compound Name:

(3R)-4-(2-(1H-indol-4-yl)-6-(1-

methylsulfonylcyclopropyl)pyrimidi

n-4-yl)-3-methylmorpholine

Cat. No.: B612156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ20 is a potent and selective inhibitor of Ataxia Telangiectasia and Rad3-related (ATR) protein

kinase, a critical regulator of the DNA damage response (DDR).[1][2][3] With an IC50 of 5 nM in

cell-free assays, AZ20 serves as a valuable tool for investigating ATR signaling pathways and

for preclinical anti-cancer drug development.[1][2][3][4][5][6] Proper solubilization and handling

of AZ20 are crucial for obtaining accurate and reproducible results in in vitro experiments.

These application notes provide detailed protocols for the solubilization of AZ20 and its use in

common in vitro assays.

Data Presentation: AZ20 Solubility and Stock
Solutions
Quantitative data regarding the solubility and recommended stock concentrations of AZ20 are

summarized in the table below for easy reference and comparison. It is highly recommended to

use fresh, anhydrous DMSO for preparing stock solutions, as moisture can reduce the solubility

of the compound.[1]
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Parameter Value Source

Molecular Weight 412.51 g/mol [1][3][7]

Solubility in DMSO ≥ 100 mg/mL (242.42 mM) [4][8]

83 mg/mL (201.2 mM) [1]

>10 mM [2]

Up to 20 mg/mL [5]

Recommended Stock Solution

Concentration
10 mM in DMSO [9]

Storage of Stock Solution

-20°C for up to 1 year, or -80°C

for up to 2 years. Avoid

repeated freeze-thaw cycles.

[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AZ20 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ20 in dimethyl sulfoxide

(DMSO).

Materials:

AZ20 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:
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Calculate the required amount of AZ20 powder. For 1 mL of a 10 mM stock solution, you will

need 4.125 mg of AZ20 (Molecular Weight: 412.51 g/mol ).

Weigh the calculated amount of AZ20 powder and place it in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1

mL of DMSO for every 4.125 mg of AZ20.

Vortex the solution until the AZ20 powder is completely dissolved. Gentle warming at 37°C

for 10 minutes or sonication can aid in dissolution if necessary.[2]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the AZ20 DMSO stock solution to prepare working

concentrations for in vitro cell culture experiments.

Materials:

10 mM AZ20 stock solution in DMSO

Appropriate cell culture medium (e.g., EMEM with 10% FCS and 1% glutamine)

Sterile tubes

Calibrated pipettes

Procedure:

Thaw a single aliquot of the 10 mM AZ20 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.
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It is critical to ensure that the final concentration of DMSO in the cell culture medium is kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 10 µM working solution, you can add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium.

Always prepare fresh working solutions for each experiment.

Mandatory Visualization
AZ20 Signaling Pathway
AZ20 primarily targets the ATR kinase, a key component of the DNA damage response

pathway. Upon DNA damage, ATR is activated and phosphorylates a number of downstream

targets, including the checkpoint kinase 1 (Chk1). This phosphorylation event initiates a

signaling cascade that leads to cell cycle arrest, allowing time for DNA repair. AZ20 inhibits the

kinase activity of ATR, thereby preventing the phosphorylation of Chk1 and abrogating the

downstream signaling.
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Caption: AZ20 inhibits the ATR kinase signaling pathway.

Experimental Workflow for AZ20 Solubilization and Use
in In Vitro Assays
The following diagram illustrates the general workflow from solubilizing AZ20 powder to its

application in a typical cell-based in vitro assay.
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Experimental Workflow
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Caption: Workflow for preparing and using AZ20 in vitro.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b612156?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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